Cas no 2298714-99-3 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2298714-99-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6598059
• PubChem ID: 165942620
• Update Time: 2025-05-21

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid
• 2298714-99-3
• EN300-3913751
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-2-3-15-8(14)11-10-4-9(5-10,6-10)7(12)13/h2H,1,3-6H2,(H,11,14)(H,12,13)
• InChI Key： ACMWRMZHMKGYFS-UHFFFAOYSA-N
• SMILES： OC(C12CC(C1)(C2)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2298714-99-3, known as 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic carboxylic acids, which have garnered significant attention in recent years due to their potential applications in drug design, material science, and advanced chemical synthesis.

The structure of this compound is characterized by a bicyclo[1.1.1]pentane ring system, which provides a rigid and stable framework for further functionalization. The presence of a prop-2-en-1-yloxy group introduces additional reactivity and versatility into the molecule, making it a valuable building block for various chemical transformations. Recent studies have highlighted the importance of such bicyclic systems in enhancing the bioavailability and pharmacokinetic properties of drugs.

One of the key features of this compound is its ability to participate in a wide range of chemical reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions are facilitated by the electron-rich nature of the bicyclic system and the reactive propenyl group. Researchers have exploited these properties to develop novel synthetic pathways for complex molecules, including natural product analogs and bioactive compounds.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for the creation of molecules with high selectivity and potency against various therapeutic targets. For instance, recent studies have demonstrated its potential as a precursor for designing inhibitors of enzyme systems involved in cancer progression and neurodegenerative diseases.

Moreover, the compound's compatibility with modern analytical techniques has made it an invaluable tool in structural elucidation and characterization studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and investigate its reactivity under different conditions.

The synthesis of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the bicyclic core through ring-closing metathesis or other cyclization techniques, followed by functionalization with the propenyl group using methods such as Michael addition or conjugate addition.

Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications. By incorporating chiral catalysts into its synthesis pathway, researchers have been able to produce enantiomerically enriched versions of this molecule, which are highly desirable for pharmacological studies.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[1.1.1]pentane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, reactivity, and synthetic accessibility make it an essential component in contemporary chemical research.